Cas no 16618-75-0 (4-Heptylcyclohexanone)
4-Heptylcyclohexanone structure
Product Name:4-Heptylcyclohexanone
CAS No:16618-75-0
MF:C13H24O
MW:196.329064369202
MDL:MFCD25978211
CID:1346261
PubChem ID:13130450
Update Time:2025-04-20
4-Heptylcyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 4-heptyl-
- 4-Heptylcyclohexanone
- 4-heptylcyclohexan-1-one
- QWHCPRHASHNSDA-UHFFFAOYSA-N
- AK542484
- D83611
- SY073462
- DS-19162
- DTXSID80520711
- SCHEMBL2853523
- DA-19658
- A925110
- MFCD25978211
- AKOS017269138
- CS-0162601
- 16618-75-0
-
- MDL： MFCD25978211
- Inchi： 1S/C13H24O/c1-2-3-4-5-6-7-12-8-10-13(14)11-9-12/h12H,2-11H2,1H3
- InChI Key： QWHCPRHASHNSDA-UHFFFAOYSA-N
- SMILES： O=C1CCC(CC1)CCCCCCC
Computed Properties
- Exact Mass: 196.182715385g/mol
- Monoisotopic Mass: 196.182715385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 4.4
Experimental Properties
- Color/Form: No data avaiable
- Density: 0.9±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 269.6±8.0°C at 760 mmHg
- Flash Point: 109.4±10.7 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
4-Heptylcyclohexanone Security Information
- Signal Word：warning
- Hazard Statement： H302-H315-H319-H335
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Heptylcyclohexanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM250127-25g |
4-Heptylcyclohexanone |
16618-75-0 | 97% | 25g |
$133 | 2021-06-15 | |
| Chemenu | CM250127-100g |
4-Heptylcyclohexanone |
16618-75-0 | 97% | 100g |
$365 | 2021-06-15 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H301533-100g |
4-Heptylcyclohexanone |
16618-75-0 | 99% | 100g |
¥1647.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H301533-25g |
4-Heptylcyclohexanone |
16618-75-0 | 99% | 25g |
¥508.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H301533-5g |
4-Heptylcyclohexanone |
16618-75-0 | 99% | 5g |
¥145.90 | 2023-09-02 | |
| TRC | H283003-250mg |
4-Heptylcyclohexanone |
16618-75-0 | 250mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H283003-500mg |
4-Heptylcyclohexanone |
16618-75-0 | 500mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H283003-2.5g |
4-Heptylcyclohexanone |
16618-75-0 | 2.5g |
$ 95.00 | 2022-06-04 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IQ769-1g |
4-Heptylcyclohexanone |
16618-75-0 | 97% | 1g |
115.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IQ769-5g |
4-Heptylcyclohexanone |
16618-75-0 | 97% | 5g |
355.0CNY | 2021-07-12 |
4-Heptylcyclohexanone Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:16618-75-0)4-Heptylcyclohexanone
Order Number:A925110
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:42
Price ($):185.0
Email:sales@amadischem.com
4-Heptylcyclohexanone Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:16618-75-0)4-Heptylcyclohexanone
Purity:99%
Quantity:100g
Price ($):185.0